Cas no 2138167-19-6 (N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide)

• Product Name: N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide
• CAS No: 2138167-19-6
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• CID: 6288352
• PubChem ID: 165842321
• Update Time: 2025-10-24

N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-739461
• N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide
• 2138167-19-6

• Inchi： 1S/C11H15ClN2O2S/c1-8(2)14-17(12,16)11-6-4-5-10(7-11)13-9(3)15/h4-8H,1-3H3,(H,13,15)
• InChI Key： OYVZYMOGRXLCGG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1)NC(C)=O)(=NC(C)C)=O

Computed Properties

• Exact Mass: 274.0542766g/mol
• Monoisotopic Mass: 274.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.9Ų

Additional information on N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide

In-Depth Analysis of N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide (CAS No. 2138167-19-6)

The compound N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide (CAS No. 2138167-19-6) is a specialized sulfur-containing organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research and material science. With the increasing demand for novel bioactive compounds, this molecule stands out as a promising candidate for further exploration. Its complex nomenclature reflects its intricate chemical architecture, which includes a chloro(oxo)sulfanyl moiety and an acetamide functional group.

Researchers have been particularly interested in the sulfoximine derivatives, a class to which this compound belongs, due to their stability and versatility in medicinal chemistry. The presence of the propan-2-yl imino group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential role in enzyme inhibition, which aligns with the growing trend of targeting specific biochemical pathways for therapeutic development.

In the context of green chemistry, the synthesis and application of N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide have been optimized to minimize environmental impact. This aligns with the global push toward sustainable chemical processes, a topic frequently searched by professionals in the field. The compound's low toxicity profile and high selectivity make it an attractive option for researchers focusing on eco-friendly solutions.

From a structural-activity relationship perspective, the lambda6-sulfanyl group in this compound is of particular interest. It contributes to the molecule's ability to interact with biological targets, a feature often explored in drug discovery projects. The acetamide moiety, commonly found in analgesic and anti-inflammatory agents, further broadens its potential applications. These characteristics have led to a surge in queries about its mechanism of action and synthetic routes in academic and industrial forums.

The compound's CAS No. 2138167-19-6 serves as a unique identifier, ensuring accurate referencing in chemical databases and patent literature. This is crucial for researchers who rely on precise data for their work. As the scientific community continues to explore sulfur-nitrogen hybrids, this molecule's relevance is expected to grow, particularly in areas like catalysis and polymeric materials.

In summary, N-{3-[chloro(oxo)[(propan-2-yl)imino]-lambda6-sulfanyl]phenyl}acetamide represents a fascinating intersection of organic synthesis and applied chemistry. Its multifaceted properties and alignment with current research trends make it a compound worth watching in the coming years. Whether you're a chemist, pharmacologist, or materials scientist, understanding this molecule could open new avenues for innovation.